Cas no 27642-27-9 (4-Hydroxy-N-methylbenzamide)

4-Hydroxy-N-methylbenzamide Properties

Names and Identifiers

• 4-Hydroxy-N-methylbenzamide
• Benzamide,4-hydroxy-N-methyl-
• VKDNYQKDAXLFIL-UHFFFAOYSA-N
• SCHEMBL159659
• Benzamide,4-hydroxy-N-methyl-(9ci)
• CBA64227
• DTXSID1067332
• AKOS000207391
• AS-44834
• 27642-27-9
• Z183855140
• CS-0138031
• AB7324
• N-Methyl-4-hydroxybenzamide
• MFCD03407464
• Benzamide, 4-hydroxy-N-methyl- (9CI)
• Benzamide, 4-hydroxy-N-methyl-
• J-016836
• MB02709
• EN300-36683
• CHEMBL235254
• FT-0702928
• DA-07403
• DTXCID2037714
• +Expand

• MDL： MFCD03407464
• InChIKey： VKDNYQKDAXLFIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO2/c1-9-8(11)6-2-4-7(10)5-3-6/h2-5,10H,1H3,(H,9,11)
• SMILES： CNC(=O)C1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 151.06337
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• Refractive Index: 1.564
• Boiling Point: 359.9±25.0 °C at 760 mmHg
• Melting Point: 146-148 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 171.4±23.2 °C
• Density: 1.2±0.1 g/cm3